Cas no 341967-23-5 (ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE)

• Product Name: ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• CAS No: 341967-23-5
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5224352
• Update Time: 2025-06-12

ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(E)-N'-(benzyloxy)imidamido]-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxylate
• ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• Thieno[2,3-b]pyridine-2-carboxylic acid, 4-(dimethylamino)-3-[[[(phenylmethoxy)amino]methylene]amino]-, ethyl ester
• ethyl 3-({[(benzyloxy)imino]methyl}amino)-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxylate
• ethyl 4-(dimethylamino)-3-[(phenylmethoxyamino)methylideneamino]thieno[2,3-b]pyridine-2-carboxylate
• MLS000540451
• Bionet1_002854
• HMS576K16
• HMS2301G17
• SMR000125709
• Q27203088
• ethyl3-[(E)-N'-(benzyloxy)imidamido]-4-(dimethylamino)thieno[2,3-b]py

• Inchi： 1S/C20H22N4O3S/c1-4-26-20(25)18-17(16-15(24(2)3)10-11-21-19(16)28-18)22-13-23-27-12-14-8-6-5-7-9-14/h5-11,13H,4,12H2,1-3H3,(H,22,23)
• InChI Key： LLBPKAIWBYHSTJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C1=NC=CC=2N(C)C)/N=C/NOCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 528
• XLogP3: 3.9
• Topological Polar Surface Area: 104

Additional information on ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE

ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE (CAS No. 341967-23-5): A Comprehensive Overview

ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE (CAS No. 341967-23-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the thienopyridine family and possesses a unique structural framework that includes a thieno[2,3-b]pyridine core, an ethyl ester group, and various functional substituents such as dimethylamino and benzyloxyimino moieties.

The thieno[2,3-b]pyridine scaffold is well-known for its potential in developing bioactive molecules with diverse therapeutic applications. The presence of the ethyl ester group and the dimethylamino substituent imparts specific physicochemical properties to the molecule, which can influence its solubility, stability, and biological activity. The benzyloxyimino moiety further enhances the compound's reactivity and selectivity, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, thereby offering a promising avenue for the development of novel neuroprotective agents.

In addition to its neuroprotective properties, ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE has also shown potential in cancer therapy. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can selectively target cancer cells by interfering with their metabolic pathways. The compound's ability to disrupt energy production in cancer cells without affecting normal cells makes it an attractive candidate for further investigation as an anticancer agent.

The pharmacokinetic profile of ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE has been extensively studied to understand its behavior in biological systems. Preclinical data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it suitable for chronic administration in therapeutic settings.

Furthermore, the compound's structural versatility allows for chemical modifications to optimize its therapeutic potential. Researchers have explored various derivatives of ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE to enhance its efficacy and reduce side effects. For instance, substituting the ethyl ester group with other functional groups has been shown to improve the compound's water solubility and cellular uptake.

The safety profile of ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. These findings support its potential for clinical translation.

In conclusion, ETHYL 3-(([(BENZYLOXY)IMINO]METHYL)AMINO)-4-(DIMETHYLAMINO)THIENO[2,3-B]PYRIDINE-2-CARBOXYLATE (CAS No. 341967-23-5) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.